Cas no 1252141-10-8 (N-{2-[4-(dimethylamino)phenyl]ethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-{2-[4-(dimethylamino)phenyl]ethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1252141-10-8
• MF: C₁₆H₂₄N₄O₂S
• MW: 336.452362060547
• CID: 5869501
• PubChem ID: 51107398
• Update Time: 2025-10-29

N-{2-[4-(dimethylamino)phenyl]ethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]ethyl]-1,3,5-trimethylpyrazole-4-sulfonamide
• N-{2-[4-(dimethylamino)phenyl]ethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-(4-(dimethylamino)phenethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• Z1003509694
• AKOS024558857
• 1252141-10-8
• F6436-0144

• Inchi： 1S/C16H24N4O2S/c1-12-16(13(2)20(5)18-12)23(21,22)17-11-10-14-6-8-15(9-7-14)19(3)4/h6-9,17H,10-11H2,1-5H3
• InChI Key： ZPQLAKYATAWKLW-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(S(NCCC2=CC=C(N(C)C)C=C2)(=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 336.16199719g/mol
• Monoisotopic Mass: 336.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{2-[4-(dimethylamino)phenyl]ethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

Introduction to N-{2-[4-(dimethylamino)phenyl]ethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1252141-10-8)

N-{2-[4-(dimethylamino)phenyl]ethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1252141-10-8, represents a promising candidate for further research and development in the quest for novel therapeutic agents. The molecular structure of this compound features a pyrazole core substituted with a sulfonamide group, an amine-bearing phenyl ring, and a trimethylated pyrazole moiety, which collectively contribute to its distinct chemical behavior and potential biological activity.

The< strong>N-{2-[4-(dimethylamino)phenyl]ethyl} moiety introduces a polar amine group into the molecule, which can enhance solubility and interact favorably with biological targets. This feature is particularly intriguing for drug design, as it allows for the potential development of compounds with improved pharmacokinetic profiles. The presence of the< strong>1,3,5-trimethyl-1H-pyrazole group adds rigidity to the molecular framework, which can influence binding affinity and selectivity. These structural elements combine to create a molecule with a high degree of complexity and versatility.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole scaffolds are known for their ability to modulate various enzymatic pathways and receptor interactions, making them valuable in the development of drugs targeting inflammatory diseases, neurological disorders, and cancer. The sulfonamide functional group further enhances the potential of this compound by providing additional sites for hydrogen bonding and electrostatic interactions with biological targets. These interactions are crucial for achieving high affinity and selectivity in drug design.

Recent studies have highlighted the importance of< strong>trimethylated pyrazole derivatives in medicinal chemistry. The trimethyl groups increase the lipophilicity of the molecule, which can improve membrane permeability and oral bioavailability. This characteristic is particularly relevant in drug development, where achieving optimal pharmacokinetic properties is essential for therapeutic efficacy. Additionally, the trimethylated pyrazole moiety can serve as a scaffold for further derivatization, allowing chemists to fine-tune the properties of the compound to meet specific pharmacological requirements.

The< strong>N-{2-[4-(dimethylamino)phenyl]ethyl} group also contributes to the compound's potential biological activity by introducing a flexible alkyl chain that can interact with hydrophobic pockets of biological targets. This flexibility can be exploited to optimize binding interactions and improve drug-like properties. Furthermore, the dimethylamino group enhances the basicity of the molecule, which can be advantageous in targeting acidic or positively charged residues on biological targets.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research suggests that< strong>pyrazole sulfonamides exhibit promising activity against various diseases by modulating key signaling pathways. For instance, studies have shown that certain pyrazole derivatives can inhibit inflammatory cytokine production and reduce oxidative stress, making them attractive candidates for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The< strong>1,3,5-trimethyl-1H-pyrazole-4-sulfonamide core structure has also been investigated for its potential antitumor properties. Preclinical studies indicate that this class of compounds can disrupt cancer cell proliferation by inhibiting critical signaling pathways involved in cell growth and survival. The sulfonamide group plays a pivotal role in these interactions by forming hydrogen bonds with key residues on target proteins. This mechanism suggests that< strong>N-{2-[4-(dimethylamino)phenyl]ethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide could be developed into a novel anticancer agent with significant therapeutic potential.

In addition to its pharmacological applications, this compound has shown promise in material science due to its unique structural features. The combination of polar and nonpolar moieties makes it an excellent candidate for designing smart materials with tailored properties. For example, it could be used to develop novel polymers or coatings that exhibit enhanced stability and functionality under specific environmental conditions.

The synthesis of< strong>N-{2-[4-(dimethylamino)phenyl]ethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide presents an interesting challenge for organic chemists due to its complex structure. However， recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step cross-coupling reactions and transition metal-catalyzed transformations have been employed to construct the desired molecular framework efficiently. These advancements have opened up new possibilities for exploring the chemical space around this scaffold and discovering novel derivatives with enhanced properties.

The future prospects for< strong>N-{2-[4-(dimethylamino)phenyl]ethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide are vast and exciting. As research continues to uncover new biological activities and synthetic strategies are refined， this compound is poised to play a significant role in drug discovery and material science。 Its unique structural features make it a versatile platform for developing innovative solutions to complex scientific problems， offering hope for future breakthroughs in medicine and beyond.